Cas no 318238-14-1 (3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide)

• Product Name: 3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide
• CAS No: 318238-14-1
• MF: C₁₁H₁₁N₅O₃
• MW: 261.236741304398
• CID: 5705193
• PubChem ID: 3815226
• Update Time: 2025-06-08

3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 318238-14-1
• 3-(methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide
• 4B-053
• 3-(methylamino)-4-nitro-N-phenylpyrazole-1-carboxamide
• AKOS005091065
• 1H-Pyrazole-1-carboxamide, 3-(methylamino)-4-nitro-N-phenyl-
• 3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide

• Inchi： 1S/C11H11N5O3/c1-12-10-9(16(18)19)7-15(14-10)11(17)13-8-5-3-2-4-6-8/h2-7H,1H3,(H,12,14)(H,13,17)
• InChI Key： GAKBAILBUDCOTP-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N1C=C(C(NC)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.08618923g/mol
• Monoisotopic Mass: 261.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 10.53±0.70(Predicted)

Additional information on 3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide

3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide: A Comprehensive Overview

3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide, identified by the CAS number 318238-14-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and materials science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide is notable for its pyrazole ring, which serves as a versatile scaffold for various functional groups. The presence of a methylamino group at position 3 and a nitro group at position 4 introduces significant electronic effects, influencing the compound's reactivity and stability. Additionally, the N-phenyl carboxamide moiety enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent research has focused on the synthesis and characterization of this compound. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure. These studies have provided insights into its physical properties, including melting point, solubility, and stability under various conditions. The compound's ability to form hydrogen bonds due to the carboxamide group has been particularly significant in understanding its interaction with biological systems.

In terms of pharmacological activity, 3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide has shown promising results in vitro assays targeting specific enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. This suggests its potential role in the development of therapeutic agents for conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has further accelerated the process, reducing reaction times while maintaining product quality.

From an environmental perspective, the ecological impact of 3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide has been evaluated through biodegradation studies. Results indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 3-(Methylamino)-4-nitro-N-phenyl-1H-pyrazole-1-carboxamide, with its unique chemical structure and promising biological activity, represents a valuable addition to the arsenal of compounds explored in modern drug discovery. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing therapeutic interventions across various disease states.